(2R,3S)-3-Phenylisoserine
Overview
Description
The compound “(2R,3S)-3-Phenylisoserine” likely belongs to a class of organic compounds known as chiral molecules . These molecules contain one or more carbon atoms with four different groups attached, making them chiral . The “2R,3S” notation indicates the configuration of these chiral centers .
Molecular Structure Analysis
The molecular structure of “this compound” would likely include a total of 13 bonds, with 5 non-H bonds and 1 rotatable bond . This is based on the structure of a similar compound, "(2R,3S)-2,3-dichlorobutane" .Scientific Research Applications
Semisynthesis of Taxol : N-benzoyl-(2R,3S)-3-phenylisoserine is a critical material in the semisynthesis of Taxol, an important anticancer drug. Various chemical and biological methods have been developed for preparing this chiral serine analog, which underscores the advances in the development of chiral materials (F. Xia, 2006).
Production of N-Substituted Paclitaxel Analogues : Yeast-catalyzed reductions have been applied to synthesize (2R,3S)-phenylisoserine, a precursor for the C-13 side chain of Taxol. This approach facilitates large-scale production of various N-substituted paclitaxel analogues (J. Kearns & M. Kayser, 1994).
Antiplasmodial Activity : Hybrid compounds based on (2R,3S)-N-benzoyl-3-phenylisoserine, combined with artemisinin and quinoline moieties, have been synthesized and show significant in vitro antiplasmodial activity against Plasmodium falciparum, the parasite causing malaria (P. Njogu et al., 2013).
Asymmetric Synthesis of Taxol Side Chain : The asymmetric synthesis of the enantiomerically pure Taxol C-13 side chain, N-benzoyl-(2R,3S)-3-phenylisoserine, has been achieved using chiral 3-hydroxy-4-aryl-β-lactams through chiral ester enolate-imine cyclocondensation (I. Ojima et al., 1991).
Taxol Biosynthesis Research : Research on the biosynthesis of the N-benzoyl phenylisoserinoyl side chain of Taxol includes the characterization of phenylalanine aminomutase involved in this process. This enzyme converts 2S-α-phenylalanine to 3R-β-phenylalanine, a key step in Taxol biosynthesis (K. Walker et al., 2004).
Synthesis of Taxol Side Chain : Practical, large-scale synthesis of the Taxol side chain, N-benzoyl-(2R,3S)-phenylisoserine methyl ester, has been developed. This synthesis is important for meeting industrial safety requirements and handling in large scale production (H. J. Ha et al., 1998).
properties
IUPAC Name |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZARFIRJROUVLM-JGVFFNPUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(C(=O)O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H]([C@H](C(=O)O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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